Cas no 1542790-62-4 ({3-chloroimidazo1,2-apyridin-2-yl}methanamine)

• Product Name: {3-chloroimidazo1,2-apyridin-2-yl}methanamine
• CAS No: 1542790-62-4
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 5707084
• PubChem ID: 82646836
• Update Time: 2025-05-20

{3-chloroimidazo1,2-apyridin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1542790-62-4
• EN300-1073065
• (3-CHLOROIMIDAZO[1,2-A]PYRIDIN-2-YL)METHANAMINE
• {3-chloroimidazo[1,2-a]pyridin-2-yl}methanamine
• Imidazo[1,2-a]pyridine-2-methanamine, 3-chloro-
• {3-chloroimidazo1,2-apyridin-2-yl}methanamine

• Inchi： 1S/C8H8ClN3/c9-8-6(5-10)11-7-3-1-2-4-12(7)8/h1-4H,5,10H2
• InChI Key： NBSIZJDUDSHRAP-UHFFFAOYSA-N
• SMILES： ClC1=C(CN)N=C2C=CC=CN21

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 7.10±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on {3-chloroimidazo1,2-apyridin-2-yl}methanamine

Comprehensive Overview of {3-chloroimidazo[1,2-a]pyridin-2-yl}methanamine (CAS No. 1542790-62-4)

{3-chloroimidazo[1,2-a]pyridin-2-yl}methanamine (CAS No. 1542790-62-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their broad biological activities. The presence of a chloro substituent and a methanamine functional group in its structure makes it a versatile intermediate for the synthesis of more complex molecules.

The imidazo[1,2-a]pyridine scaffold is widely recognized for its pharmacological properties, including antimicrobial, antiviral, and anticancer activities. Researchers are particularly interested in {3-chloroimidazo[1,2-a]pyridin-2-yl}methanamine due to its potential as a building block for drug discovery. Recent studies have explored its role in developing kinase inhibitors, which are critical in treating diseases like cancer and inflammatory disorders. The compound's unique structure allows for further derivatization, making it a valuable asset in medicinal chemistry.

In addition to its pharmaceutical applications, {3-chloroimidazo[1,2-a]pyridin-2-yl}methanamine is also being investigated for its use in agrochemicals. The imidazo[1,2-a]pyridine core is known to exhibit herbicidal and fungicidal properties, and researchers are exploring ways to optimize its efficacy for crop protection. With the growing demand for sustainable agricultural solutions, this compound could play a pivotal role in developing next-generation agrochemicals.

The synthesis of {3-chloroimidazo[1,2-a]pyridin-2-yl}methanamine typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and reduce reaction times. These innovations align with the broader trend in green chemistry, where efficiency and environmental sustainability are prioritized.

Market trends indicate a rising interest in imidazo[1,2-a]pyridine derivatives, driven by their diverse applications. Pharmaceutical companies are actively seeking novel compounds like {3-chloroimidazo[1,2-a]pyridin-2-yl}methanamine to expand their drug pipelines. Similarly, agrochemical firms are investing in research to harness its potential for crop protection. The compound's CAS No. 1542790-62-4 is frequently referenced in patent applications and scientific literature, underscoring its commercial and academic significance.

One of the most frequently asked questions about {3-chloroimidazo[1,2-a]pyridin-2-yl}methanamine revolves around its stability and storage conditions. Proper handling and storage in a cool, dry environment are essential to maintain its integrity. Researchers also inquire about its solubility and compatibility with various solvents, which are critical for experimental design. These practical considerations are often discussed in online forums and scientific communities, reflecting the compound's relevance in laboratory settings.

Looking ahead, the future of {3-chloroimidazo[1,2-a]pyridin-2-yl}methanamine appears promising. As the demand for innovative pharmaceuticals and agrochemicals continues to grow, this compound is poised to play a key role in addressing global challenges. Its versatility, combined with ongoing advancements in synthetic chemistry, positions it as a valuable tool for researchers and industry professionals alike.

In summary, {3-chloroimidazo[1,2-a]pyridin-2-yl}methanamine (CAS No. 1542790-62-4) is a compound of significant scientific and industrial interest. Its applications in drug discovery and agrochemical development highlight its potential to contribute to advancements in health and agriculture. As research progresses, this compound is likely to remain a focal point in the quest for innovative solutions to pressing global issues.